Cas no 1883540-51-9 (2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1883540-51-9
• MF: C₁₄H₁₉BO₃
• MW: 246.109864473343
• CID: 6793974
• PubChem ID: 142371273
• Update Time: 2025-05-26

2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G18900
• 1883540-51-9

• Inchi： 1S/C14H19BO3/c1-13(2)14(3,4)18-15(17-13)12-7-5-6-10-8-16-9-11(10)12/h5-7H,8-9H2,1-4H3
• InChI Key： WCDNOHPLKMOQRH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3COCC=23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.1427246g/mol
• Monoisotopic Mass: 246.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1883540-51-9)

The compound 2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1883540-51-9) is a highly specialized boronic ester derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a dihydroisobenzofuran core coupled with a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, agrochemical development, and advanced material engineering.

One of the key reasons for the growing interest in CAS No. 1883540-51-9 is its role in the synthesis of biaryl compounds, which are critical building blocks for small-molecule therapeutics. The boronate ester group in this compound facilitates efficient coupling with aryl halides, enabling the construction of complex molecular architectures. This property aligns with current trends in precision medicine and targeted drug delivery, where researchers seek highly selective and efficient synthetic pathways. Additionally, the compound's stability under ambient conditions makes it a practical choice for laboratory and industrial-scale applications.

In the context of green chemistry, 2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is often discussed for its potential to reduce waste and improve atom economy in synthetic processes. As sustainability becomes a priority in chemical manufacturing, this compound's efficiency in catalytic cycles and compatibility with aqueous reaction conditions positions it as a valuable tool for eco-friendly synthesis. Searches for sustainable boronic acid derivatives and low-toxicity coupling reagents frequently highlight this molecule as a case study.

From a technical perspective, the compound's crystalline solid form and solubility profile (soluble in common organic solvents like THF and DMSO) make it amenable to a wide range of reaction setups. Its high purity (>95% by HPLC) is crucial for reproducibility in research, a factor often emphasized in peer-reviewed publications. The dioxaborolane ring also contributes to its stability against hydrolysis, a common challenge with other boronic acid precursors.

Emerging applications in OLED materials and organic electronics have further expanded the relevance of CAS No. 1883540-51-9. Its ability to participate in polymerization reactions while maintaining electronic conjugation makes it a candidate for designing light-emitting diodes and flexible displays. This aligns with the surge in demand for energy-efficient technologies and wearable electronics, topics dominating materials science forums and patent filings.

Quality control protocols for this compound typically involve NMR spectroscopy (1H, 13C, and 11B), mass spectrometry, and elemental analysis, ensuring batch-to-batch consistency. Storage recommendations (under inert gas at -20°C) and handling precautions (moisture-sensitive) are frequently searched by first-time users, reflecting the compound's specialized nature. Suppliers often provide technical data sheets with detailed spectroscopic data to support research applications.

The pricing and availability of 2-(1,3-Dihydroisobenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane vary based on scale (milligram to kilogram quantities) and purity grades, with custom synthesis options available for specialized projects. Recent patent literature cites its use in kinase inhibitor development and bioconjugation strategies, demonstrating its cross-disciplinary utility. As synthetic methodologies evolve, this compound continues to feature in discussions about C-H activation and late-stage functionalization techniques.

In conclusion, CAS No. 1883540-51-9 represents a sophisticated organoboron reagent with multifaceted applications across cutting-edge research domains. Its combination of structural robustness, synthetic versatility, and alignment with industry trends ensures its ongoing relevance in both academic and industrial settings. Future research directions may explore its potential in click chemistry and bioorthogonal reactions, further expanding its utility in chemical biology and materials design.